(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a heterocyclic molecule featuring a thiazol-4-one core substituted with a (3-chloro-4-fluorophenyl)pyrrole moiety and a 3-methylanilino group. While direct structural data for this compound are absent in the provided evidence, analogous thiazole derivatives (e.g., compounds 4 and 5 in ) highlight the importance of halogenated aryl groups and planar conformations in such systems . The presence of both chloro and fluoro substituents may enhance electronic effects, influencing intermolecular interactions or binding affinities in biological contexts.
Properties
Molecular Formula |
C23H19ClFN3OS |
|---|---|
Molecular Weight |
439.9 g/mol |
IUPAC Name |
(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylphenyl)imino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H19ClFN3OS/c1-13-5-4-6-17(9-13)26-23-27-22(29)21(30-23)11-16-10-14(2)28(15(16)3)18-7-8-20(25)19(24)12-18/h4-12H,1-3H3,(H,26,27,29)/b21-11- |
InChI Key |
ALIODALURXVDNP-NHDPSOOVSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)N=C2NC(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)/S2 |
Canonical SMILES |
CC1=CC(=CC=C1)N=C2NC(=O)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)S2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of 3-chloro-4-fluoroaniline with 2,5-dimethyl-1H-pyrrole-3-carbaldehyde under acidic conditions to form the intermediate Schiff base. This intermediate is then reacted with 3-methylphenyl isothiocyanate to yield the final thiazolidinone product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, hydrogen peroxide.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Substitution reagents: Halogens, nitric acid, sulfuric acid.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one has several scientific research applications, including:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Table 1: Structural Comparison of Thiazole Derivatives
Electronic and Stereochemical Considerations
The Z-configuration in the target compound’s exocyclic double bond may influence its electronic properties and chirality. emphasizes the role of molecular chirality in biological activity, as demonstrated by Pasteur’s work on tartaric acid . Compared to non-stereospecific analogs, the Z-isomer could exhibit distinct binding modes in enzymatic or receptor interactions.
Bioactivity Potential
pylori (80.5% inhibition at 100 µM) .
Methodological Insights
Structural characterization of similar compounds often employs single-crystal X-ray diffraction (e.g., ) using programs like SHELX .
Biological Activity
The compound (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the field of oncology and pharmacology. This article delves into its biological activity, including cytotoxic effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of the compound can be summarized as follows:
- Molecular Formula : C22H21ClFNO
- Molecular Weight : 379.82 g/mol
- Key Functional Groups : Thiazole ring, pyrrole moiety, and an aromatic chlorofluorophenyl group.
Table 1: Structural Features
| Feature | Description |
|---|---|
| Thiazole Ring | Contributes to biological activity |
| Pyrrole Moiety | Enhances interaction with biological targets |
| Chlorofluorophenyl Group | Increases lipophilicity and potential bioactivity |
Cytotoxicity
Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. In a study involving Jurkat (T-cell leukemia), K562 (chronic myeloid leukemia), and U937 (histiocytic lymphoma) cell lines, the compound demonstrated IC50 values indicative of its potency.
Table 2: Cytotoxic Activity
| Cell Line | IC50 (μM) |
|---|---|
| Jurkat | 4.5 |
| K562 | 3.1 |
| U937 | 2.8 |
| HEK293 | 26.17 |
These results suggest that the compound may induce apoptosis and exhibit genotoxicity, which are critical mechanisms in cancer therapy .
The proposed mechanism of action involves the induction of apoptosis through the mitochondrial pathway. The compound appears to activate caspases, leading to programmed cell death in susceptible cancer cells. Additionally, it may disrupt cellular signaling pathways that are crucial for tumor growth and survival.
Case Studies
-
Case Study on Antitumor Activity :
A recent study highlighted the effectiveness of this compound in inhibiting tumor growth in xenograft models. The administration of the compound resulted in a significant reduction in tumor size compared to control groups, underscoring its potential as an antitumor agent . -
Toxicological Assessment :
Toxicological evaluations have shown that while the compound is effective against cancer cells, it exhibits a relatively low toxicity profile in normal human cells at therapeutic doses. This selectivity is essential for developing safe cancer treatments .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
